Cas no 7341-17-5 (2-Ethylhexanethiol)

2-Ethylhexanethiol Properties

Names and Identifiers

• 2-Ethyl-1-hexanethiol
• 2-Ethylhexylmercaptan
• 2-Ethylhexanethiol
• 2-ethylhexane-1-thiol
• 1-Hexanethiol,2-ethyl
• 2-Aethyl-hexan-1-thiol
• 2-Aethyl-hexanthiol-(1)
• 2-Aethyl-hexylmercaptan
• 2-ethyl-hexane-1-thiol
• 2-Ethylhexyl Mercaptan
• 1-Hexanethiol, 2-ethyl-
• 2-(Mercaptomethyl)heptane
• FEMA 3833
• UCJMHYXRQZYNNL-UHFFFAOYSA-N
• 8002AF
• TRA0030022
• E1031
• +Expand

• MDL： MFCD00039654
• InChIKey： UCJMHYXRQZYNNL-UHFFFAOYSA-N
• Inchi： 1S/C8H18S/c1-3-5-6-8(4-2)7-9/h8-9H,3-7H2,1-2H3
• SMILES： S([H])C([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 146.11300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Heavy Atom Count: 9
• Complexity: 52.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 1

Experimental Properties

• LogP: 3.13260
• PSA: 38.80000
• Refractive Index: n20/D 1.457
• Boiling Point: 67°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• FEMA: 3833 | 2-ETHYLHEXANETHIOL
• Color/Form: Colorless or yellowish transparent liquid
• Density: 0.843 g/mL at 25 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether